Cas no 2034404-08-3 (N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide)

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide structure
2034404-08-3 structure
Product name:N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
CAS No:2034404-08-3
MF:C21H21FN2O4
MW:384.400849103928
CID:5349976

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-3-(3-fluoro-4-methylphenyl)propanamide
    • N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
    • Inchi: 1S/C21H21FN2O4/c1-14-7-8-15(11-17(14)22)9-10-19(25)23-18(16-5-3-2-4-6-16)12-24-20(26)13-28-21(24)27/h2-8,11,18H,9-10,12-13H2,1H3,(H,23,25)
    • InChI Key: YUZCWZRKYBXPCM-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC(=C1)CCC(NC(C1C=CC=CC=1)CN1C(=O)OCC1=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 579
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.7

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6514-6046-4mg
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
2034404-08-3
4mg
$66.0 2023-09-08
Life Chemicals
F6514-6046-2μmol
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
2034404-08-3
2μmol
$57.0 2023-09-08
Life Chemicals
F6514-6046-20μmol
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
2034404-08-3
20μmol
$79.0 2023-09-08
Life Chemicals
F6514-6046-5mg
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
2034404-08-3
5mg
$69.0 2023-09-08
Life Chemicals
F6514-6046-10mg
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
2034404-08-3
10mg
$79.0 2023-09-08
Life Chemicals
F6514-6046-5μmol
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
2034404-08-3
5μmol
$63.0 2023-09-08
Life Chemicals
F6514-6046-40mg
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
2034404-08-3
40mg
$140.0 2023-09-08
Life Chemicals
F6514-6046-2mg
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
2034404-08-3
2mg
$59.0 2023-09-08
Life Chemicals
F6514-6046-30mg
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
2034404-08-3
30mg
$119.0 2023-09-08
Life Chemicals
F6514-6046-50mg
N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide
2034404-08-3
50mg
$160.0 2023-09-08

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide Related Literature

Additional information on N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide

N-[2-(2,4-Dioxo-1,3-Oxazolidin-3-Yl)-1-Phenylethyl]-3-(3-Fluoro-4-Methylphenyl)Propanamide: A Comprehensive Overview

The compound N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide, identified by the CAS number 2034404-08-3, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its intricate structure, which includes a propanamide backbone, a phenylethyl group, and a 1,3-oxazolidin ring system. The presence of these functional groups suggests that the molecule may exhibit diverse chemical and biological properties.

Recent studies have highlighted the importance of oxazolidin derivatives in drug discovery. The 1,3-oxazolidin ring in this compound is known to enhance the stability and bioavailability of molecules, making it a valuable component in pharmaceutical applications. Additionally, the phenylethyl group contributes to the molecule's lipophilicity, which is crucial for its interaction with biological systems. The propanamide group further adds versatility to the compound's functional properties.

One of the most promising aspects of this compound is its potential as a therapeutic agent. Researchers have explored its ability to inhibit specific enzymes and receptors involved in various pathological processes. For instance, studies have shown that derivatives of this compound can modulate kinase activity, which is a key target in cancer therapy. Furthermore, the presence of fluorine and methyl substituents on the aromatic ring enhances the molecule's selectivity and potency.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. Recent advancements in catalytic methods have also facilitated the construction of the oxazolidin ring system with high efficiency.

The application of computational chemistry tools has provided deeper insights into the molecular properties of this compound. Molecular docking studies have revealed its potential to bind to specific protein targets with high affinity. These findings have paved the way for further experimental validation and preclinical testing.

Moreover, this compound has shown promise in material science applications. Its unique structure allows for potential use as a building block in polymer synthesis or as a component in advanced materials with tailored properties. The combination of its amide functionality and aromatic groups makes it an attractive candidate for such applications.

In conclusion, N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-(3-fluoro-4-methylphenyl)propanamide represents a fascinating molecule with diverse potential applications. Its structure lends itself to both pharmacological and materials science uses, making it a subject of continued research interest. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in various scientific domains.

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